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Compound of Interest

Compound Name: Isoprothiolane-d4

Cat. No.: B12417466

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document focuses on the environmental fate and degradation of
Isoprothiolane. Isoprothiolane-d4 is the deuterium-labeled form of Isoprothiolane and is
primarily used as an internal standard or tracer in analytical studies. Specific environmental fate
studies on Isoprothiolane-d4 are not readily available in the public domain. It is a standard
scientific assumption that the deuteration at the 4 and 5 positions of the dithiolane ring does not
significantly alter the key physicochemical properties or the environmental degradation
pathways compared to the non-labeled parent compound. Therefore, this guide is based on the
available data for Isoprothiolane.

Executive Summary

Isoprothiolane is a systemic fungicide characterized by its hydrolytic stability under acidic and
neutral conditions and its susceptibility to degradation under alkaline conditions, photolysis,
and microbial action. Its mobility in soil is generally low to moderate, influenced by soil organic
matter content. The primary degradation pathways involve hydrolysis of the ester linkages and
oxidation of the sulfur atoms in the dithiolane ring, leading to the formation of key metabolites
such as isoprothiolane monoester and isoprothiolane monosulfoxide. This guide provides a
comprehensive overview of the abiotic and biotic degradation processes of Isoprothiolane,
detailed experimental protocols for assessing its environmental fate, and quantitative data to
support environmental risk assessments.
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Physicochemical Properties

A sound understanding of the physicochemical properties of a compound is fundamental to
predicting its environmental distribution and fate.

Property Value Reference

diisopropyl 1,3-dithiolan-2-
IUPAC Name _ [1]
ylidenemalonate

CAS Number 50512-35-1 (Isoprothiolane) [1]
Molecular Formula C12H1804S:2 [1]
Molecular Weight 290.4 g/mol [1]
Water Solubility 48.5 mg/L (at 20°C) [2]
Vapor Pressure 4.93 x 10~* Pa (at 25°C) [1]

Log P (octanol-water partition
. 2.80 [1]
coefficient)

Abiotic Degradation

Abiotic degradation processes, including hydrolysis and photolysis, are significant pathways for
the transformation of Isoprothiolane in the environment.

Hydrolysis

Isoprothiolane is stable to hydrolysis in acidic and neutral aqueous solutions. However, it
undergoes hydrolysis under alkaline conditions, primarily through the cleavage of one of the
isopropyl ester linkages to form isoprothiolane monoester.[2][3]

Quantitative Data for Hydrolysis
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pH Temperature (°C) DTso (days) Reference
4 50 Stable [3]
7 50 Stable [3]
9 40 147 [3]
9 50 26 [3]
9 60 9.0 [3]

Hydrolytic Degradation Pathway

' Isoprothiolane = Hydrolysis (alkaline conditions) | Isoprothiolane Monoeste)

Click to download full resolution via product page

Caption: Hydrolytic degradation of Isoprothiolane.

Photolysis

Isoprothiolane is susceptible to photodegradation in both soil and water. The primary photolytic
transformation in soil is the oxidation of one of the sulfur atoms to form isoprothiolane
monosulfoxide.

Quantitative Data for Soil Photolysis

Parameter Value (days) Conditions Reference

Net photodegradation
DTso 28 on sandy clay loam [3]
soll

Net photodegradation
DToo 92 on sandy clay loam [3]
soll

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Report2017/5.23_ISOPROTHIOLANE__299_.pdf
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Report2017/5.23_ISOPROTHIOLANE__299_.pdf
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Report2017/5.23_ISOPROTHIOLANE__299_.pdf
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Report2017/5.23_ISOPROTHIOLANE__299_.pdf
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Report2017/5.23_ISOPROTHIOLANE__299_.pdf
https://www.benchchem.com/product/b12417466?utm_src=pdf-body-img
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Report2017/5.23_ISOPROTHIOLANE__299_.pdf
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Report2017/5.23_ISOPROTHIOLANE__299_.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12417466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Soil Photolysis Degradation Pathway

' Isoprothiolane = Photolysis (S-oxidation) FGsoprothiolane Monosulfoxide)

Isoprothiolane

Microbial Hydrolysis

Gsoprothiolane Monosulfoxide) Gsoprothiolane Monoeste)

Further Degradation
(CO2 + Bound Residues)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Isoprothiolane-d4: An In-depth Technical Guide to its
Environmental Fate and Degradation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12417466#isoprothiolane-d4-environmental-fate-and-
degradation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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